3-Acetamido-5-aminosalicylic acid

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• IUPAC Name: 3-acetamido-5-amino-2-hydroxybenzoic acid
• InChI: InChI=1S/C9H10N2O4/c1-4(12)11-7-3-5(10)2-6(8(7)13)9(14)15/h2-3,13H,10H2,1H3,(H,11,12)(H,14,15)
• InChI Key: ZRDVVGOZRIEJED-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1O)C(=O)O)N

Description

3-Acetamido-5-aminosalicylic acid is a derivative of salicylic acid featuring an acetamido (-NHCOCH₃) group at position 3 and an amino (-NH₂) group at position 5. Structurally, it combines the anti-inflammatory backbone of salicylic acid (2-hydroxybenzoic acid) with modifications that enhance its pharmacological and chemical properties.

The compound’s molecular formula is inferred as C₉H₁₀N₂O₄, derived from salicylic acid (C₇H₆O₃) with the addition of acetamido (C₂H₃NO) and amino (NH₂) groups.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and functional differences between 3-acetamido-5-aminosalicylic acid and related compounds:

Compound Name	Structure	Molecular Weight (g/mol)	Key Applications	Pharmacological/Chemical Properties
3-Acetamido-5-aminosalicylic acid	2-hydroxy-3-acetamido-5-aminobenzoic acid	~226.19 (calculated)	Intermediate for X-ray contrast media	Combines anti-inflammatory backbone with enhanced solubility and low toxicity.
5-Aminosalicylic acid (5-ASA)	2-hydroxy-5-aminobenzoic acid	153.14	Anti-inflammatory, ulcerative colitis treatment	Soluble in hot water/alcohol; decomposes at 260–280°C. Lacks acetamido group, reducing lipophilicity.
5-Acetamido-2-aminobenzoic acid	5-acetamido-2-aminobenzoic acid	194.19	Chemical intermediate, dye synthesis	Positional isomer of 3-acetamido-5-aminosalicylic acid; amino group at position 2 alters reactivity.
Phenyl 5-aminosalicylate (acetamido derivative)	Not fully detailed (R=COCH₃)	–	Analgesic, antipyretic	Exhibits analgesic activity comparable to aspirin (25–50 mg/kg s.c.) with lower toxicity.
3-Acetamido-5-(formylamino)-2,4,6-triiodobenzoic acid	Triiodinated benzoic acid derivative	–	X-ray contrast agent	Iodine atoms enable radiopacity; formylamino group modifies pharmacokinetics.

Research Findings and Implications

• Toxicity and Safety: Acetamido-substituted salicylates generally exhibit lower toxicity compared to parent compounds (e.g., aspirin), as seen in phenyl 5-aminosalicylate derivatives .
• Synthetic Versatility : The acetamido group’s compatibility with further functionalization (e.g., iodination, formulation into esters) underscores its utility in developing targeted compounds for imaging or drug delivery .